molecular formula C7H4N2OS B1168049 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)- CAS No. 1219097-42-3

3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)-

Cat. No. B1168049
CAS RN: 1219097-42-3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is also known as Ciprofloxacin . It is a fluorinated quinolone antibacterial . The compound appears as a grey-white to pale yellow powder at room temperature .


Molecular Structure Analysis

The molecular formula of this compound is C17H18FN3O3 . The IUPAC name is 7- [ (4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo [3,4-b]pyridin-6-yl]-1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-quinoline-3-carboxylic acid .


Physical And Chemical Properties Analysis

The compound has a melting point of >140°C (dec.) and a predicted boiling point of 656.2±55.0 °C. It has a predicted density of 1.62±0.1 g/cm3. It is slightly soluble in DMSO and has a predicted pKa of 6.44±0.41 .

Mechanism of Action

The mechanism of action of fluoroquinolones, including ciprofloxacin, is different from that of penicillins, cephalosporins, aminoglycosides, macrolides, and tetracyclines; therefore, microorganisms resistant to these classes of drugs may be susceptible to ciprofloxacin and other quinolones .

properties

CAS RN

1219097-42-3

Molecular Formula

C7H4N2OS

Molecular Weight

0

synonyms

3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-7-(2-Methyl-1-piperazinyl)-4-oxo-, sulfate (2:1)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.